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Compound of Interest

Compound Name: Cyclooctene oxide

Cat. No.: B1582440 Get Quote

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the purification of cyclooctene oxide using

either vacuum distillation or sublimation. The choice of method depends on the scale of the

purification and the nature of the impurities. Cyclooctene oxide is a valuable intermediate in

organic synthesis and drug development, and its purity is critical for successful subsequent

reactions.

Introduction
Cyclooctene oxide (CAS RN: 286-62-4) is a colorless to white crystalline solid at room

temperature.[1][2] It is a key building block in the synthesis of various complex molecules.

Impurities in cyclooctene oxide can arise from its synthesis, which typically involves the

epoxidation of cyclooctene, or from degradation during storage. Common impurities may

include unreacted cyclooctene, solvents, and by-products from the oxidation process. This

protocol outlines two effective methods for its purification: vacuum distillation and sublimation.

Physical and Chemical Properties
A summary of the relevant physical and chemical properties of cyclooctene oxide is presented

in Table 1. These properties are essential for determining the optimal conditions for purification.

The compound is sensitive to moisture and is classified as a flammable solid.[1][3]
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Table 1: Physical and Chemical Properties of Cyclooctene Oxide

Property Value Reference(s)

Molecular Formula C₈H₁₄O [4][5]

Molecular Weight 126.20 g/mol [3][5]

Appearance
Colorless to white crystalline

solid
[1][2]

Melting Point 53-56 °C [3][4][5][6]

Boiling Point 189 °C @ 760 mmHg [1]

67-69 °C @ 9.8 Torr [4]

55 °C @ 5 mmHg [3][5][6][7]

Flash Point 63 °C (145.4 °F) - closed cup [3][8]

Hazards
Flammable solid, skin and eye

irritant
[3][9]

Storage 2-8°C, moisture sensitive [1][2]

Choosing a Purification Method
The choice between vacuum distillation and sublimation depends on the quantity of material to

be purified and the nature of the impurities.

Vacuum Distillation is generally suitable for larger quantities of cyclooctene oxide and is

effective for separating it from non-volatile or significantly less volatile impurities.

Sublimation is ideal for smaller quantities and for removing non-volatile or colored impurities,

often yielding very pure crystals. One source suggests that the solidified distillate can be

sublimed in a vacuum below 50°C.[2][10]
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Caption: Decision workflow for purification method selection.

Experimental Protocols
Safety Precautions

Conduct all procedures in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.[1]

Cyclooctene oxide is a flammable solid; keep it away from ignition sources.[3]

Handle cyclooctene oxide under an inert atmosphere (e.g., nitrogen or argon) if possible,

as it is moisture-sensitive.[1]

Protocol for Purification by Vacuum Distillation
This protocol is suitable for purifying cyclooctene oxide on a multi-gram scale.
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Materials and Equipment:

Round-bottom flask

Short-path distillation head with a condenser and collection flask(s)

Heating mantle with a stirrer

Thermometer and adapter

Vacuum pump with a cold trap

Manometer

Inert gas source (optional)

Stir bar

Procedure:

Apparatus Setup:

Assemble the short-path distillation apparatus. Ensure all glassware is clean and dry.

Place a stir bar in the round-bottom flask.

Charge the round-bottom flask with the impure cyclooctene oxide.

Connect the apparatus to a vacuum pump through a cold trap (e.g., liquid nitrogen or dry

ice/acetone).

Place the thermometer bulb so that the top is level with the side arm of the distillation

head.

Distillation:

Begin stirring the cyclooctene oxide.

Slowly and carefully evacuate the system to the desired pressure (e.g., 5-10 mmHg).
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Once the desired pressure is stable, begin heating the distillation flask using the heating

mantle.

Monitor the temperature of the distilling vapor. The head temperature should remain stable

during the collection of the pure fraction. Based on the data, expect a boiling point of 55 °C

at 5 mmHg or 67-69 °C at 9.8 Torr.[3][4][5][6][7]

Collect any initial low-boiling fractions in a separate receiving flask and discard.

Collect the main fraction of cyclooctene oxide in a pre-weighed receiving flask as it

distills at a constant temperature. The distillate will solidify in the receiving flask if cooled.

Stop the distillation when the temperature rises or drops, or when only a small residue

remains in the distillation flask.

Shutdown and Product Recovery:

Turn off the heating mantle and allow the apparatus to cool to room temperature.

Slowly and carefully vent the system, preferably with an inert gas.

The purified cyclooctene oxide will have solidified in the receiving flask. The flask can be

gently warmed to melt the product for transfer, or the solid can be scraped out.

Determine the yield and assess the purity of the product (e.g., by melting point, GC, or

NMR).
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Caption: Workflow for vacuum distillation of cyclooctene oxide.

Protocol for Purification by Sublimation
This protocol is ideal for purifying small quantities of cyclooctene oxide to a high degree of

purity.

Materials and Equipment:
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Sublimation apparatus (e.g., a cold-finger sublimator)

Flask for the crude material

Heating bath (oil or sand bath)

Vacuum pump with a cold trap

Source of cooling for the cold finger (e.g., circulating coolant or cold water)

Manometer

Procedure:

Apparatus Setup:

Ensure the sublimation apparatus is clean and dry.

Place the impure cyclooctene oxide at the bottom of the sublimation apparatus.

Insert the cold finger and ensure a good seal.

Connect the apparatus to a vacuum pump through a cold trap.

Sublimation:

Start the flow of coolant through the cold finger.

Slowly evacuate the apparatus to a low pressure (typically < 1 mmHg).

Gently heat the bottom of the apparatus using a heating bath. The temperature should be

kept below the melting point of cyclooctene oxide (53-56 °C) to ensure solid-to-gas

phase transition. A temperature of around 40-50 °C is a good starting point.[2][10]

Over time, purified cyclooctene oxide will deposit as crystals on the cold finger.

Continue the sublimation until a sufficient amount of product has collected on the cold

finger, or no more material appears to be subliming.
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Shutdown and Product Recovery:

Turn off the heating bath and allow the apparatus to cool completely to room temperature.

Slowly and carefully vent the system with an inert gas.

Carefully remove the cold finger.

Scrape the purified crystalline cyclooctene oxide from the cold finger onto a pre-weighed

piece of clean, dry paper or into a vial.

Determine the yield and assess the purity of the product.

Characterization of Purified Product
The purity of the cyclooctene oxide after distillation or sublimation can be assessed by

standard analytical techniques:

Melting Point: A sharp melting point in the range of 53-56 °C indicates high purity.

Gas Chromatography (GC): Can be used to quantify the purity and detect volatile impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the

structure and identify any remaining impurities.

By following these protocols, researchers can obtain high-purity cyclooctene oxide suitable for

demanding applications in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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